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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylation is a fundamental chemical transformation in drug discovery and development,

capable of profoundly influencing a molecule's pharmacological profile. The strategic addition

of a methyl group can enhance potency, improve metabolic stability, modulate selectivity, and

alter physicochemical properties such as solubility. While classic methylating agents like

dimethyl sulfate (DMS) and methyl iodide are highly effective, their high toxicity, volatility, and

often aggressive reactivity necessitate the exploration of safer and more selective alternatives.

Neopentyl glycol dimethylsulfate (NPG-DMS) is a solid, crystalline dialkyl sulfate that

presents a potential, underexplored alternative for methylation reactions. Its structure, featuring

two methyl sulfate groups attached to a sterically hindered neopentyl core, suggests a unique

reactivity profile. These application notes provide a theoretical framework and hypothetical

protocols for the use of NPG-DMS as a methylating agent in a research and drug development

context.

Potential Advantages of Neopentyl Glycol Dimethylsulfate

Solid Form: As a solid with a melting point of 69-74 °C, NPG-DMS offers significant handling

advantages over volatile and highly toxic liquid reagents like DMS.[1][2] This reduces the risk

of inhalation exposure and simplifies accurate dispensing.
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Potentially Reduced Toxicity: The higher molecular weight and solid nature of NPG-DMS

may lead to lower vapor pressure and reduced absorption through the skin compared to

dimethyl sulfate, potentially offering a safer handling profile. However, it should still be

treated as a hazardous alkylating agent.

Modified Reactivity: The bulky neopentyl group may sterically hinder the approach of the

nucleophile, potentially leading to lower reactivity compared to DMS. This could be

advantageous in scenarios requiring selective methylation of more reactive sites in a

multifunctional molecule.

Bifunctional Potential: With two methyl sulfate groups, NPG-DMS has the theoretical

potential to act as a mono- or di-methylating agent, depending on the stoichiometry and

reaction conditions.

Applications in Drug Development

NPG-DMS could be investigated for the methylation of various nucleophiles commonly found in

pharmaceutical scaffolds, including:

O-Methylation: Phenols, alcohols, and carboxylic acids.

N-Methylation: Anilines, amines, amides, and nitrogen-containing heterocycles.

S-Methylation: Thiols.

Its potentially moderate reactivity could be beneficial for late-stage functionalization of complex

drug candidates where chemoselectivity is paramount.

Quantitative Data Summary
The following table provides a comparative summary of the physical and chemical properties of

neopentyl glycol dimethylsulfate and other common methylating agents. Data for NPG-DMS

is based on available supplier information, while reactivity is theoretically estimated.
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Property
Neopentyl Glycol
Dimethylsulfate

Dimethyl Sulfate
(DMS)

Methyl Iodide (MeI)

CAS Number 53555-41-2[1][2][3][4] 77-78-1 74-88-4

Molecular Formula C₇H₁₆O₆S₂[1] C₂H₆O₄S CH₃I

Molecular Weight 260.33 g/mol [1][4] 126.13 g/mol 141.94 g/mol

Physical Form Solid[1] Colorless oily liquid Colorless liquid

Melting Point 69-74 °C[1][2][5] -32 °C -66.5 °C

Boiling Point Not readily available 188 °C (decomposes) 42.4 °C

Reactivity

Expected to be a

moderately reactive

methylating agent

Highly reactive

methylating agent

Highly reactive

methylating agent

Toxicity

Expected to be toxic

and corrosive; handle

with extreme care.

Causes serious eye

damage.[1]

Highly toxic,

carcinogenic, and

corrosive.

Toxic and a suspected

carcinogen.

Experimental Protocols
Disclaimer: Neopentyl glycol dimethylsulfate is a potential alkylating agent and should be

handled with extreme caution in a well-ventilated fume hood using appropriate personal

protective equipment (PPE). All reactions should be conducted by trained personnel.

Protocol 1: General Procedure for O-Methylation of a
Phenolic Substrate
This protocol describes a general method for the methylation of a phenol using NPG-DMS.

Reaction conditions may require optimization depending on the specific substrate.

Materials:

Phenolic substrate (e.g., 4-hydroxybenzaldehyde)
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Neopentyl glycol dimethylsulfate (NPG-DMS)

Potassium carbonate (K₂CO₃), anhydrous

Acetone or Dimethylformamide (DMF), anhydrous

Ethyl acetate

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the

phenolic substrate (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

Add anhydrous acetone or DMF to dissolve or suspend the reactants.

With vigorous stirring, add neopentyl glycol dimethylsulfate (1.1 eq for mono-methylation)

portion-wise at room temperature.
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Heat the reaction mixture to reflux (for acetone) or to 60-80 °C (for DMF) and maintain for 4-

24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the inorganic salts and wash the solid residue with a small

amount of the reaction solvent.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

Wash the organic layer sequentially with deionized water (2x) and brine (1x).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to

yield the crude methylated product.

Purify the product by column chromatography or recrystallization as required.

Visualizations
Proposed Reaction Mechanism
The methylation is proposed to proceed via a standard SN2 mechanism, where the nucleophile

(e.g., a phenoxide) attacks the methyl group of the dimethylsulfate, with the corresponding

neopentyl glycol monosulfate anion acting as the leaving group.
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Legend

Nu:⁻ + Neopentyl Glycol Dimethylsulfate Transition State|[Nu---CH₃---O-S(O)₂-O-R]Sɴ2 Attack Nu-CH₃ + ⁻O-S(O)₂-O-RBond Formation/Cleavage

Nucleophile (e.g., Phenoxide, Amine)

Neopentyl Group
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Caption: Proposed Sɴ2 mechanism for methylation.

Experimental Workflow
The following diagram outlines the general workflow for the methylation of a substrate using

neopentyl glycol dimethylsulfate.
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Caption: General experimental workflow diagram.
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Safety and Handling
Alkylating agents are hazardous and must be handled with appropriate safety precautions.

Engineering Controls: Always handle neopentyl glycol dimethylsulfate in a certified

chemical fume hood.

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (nitrile or

neoprene), and chemical safety goggles or a face shield.[1][6][7][8][9]

Spill Management: In case of a spill, evacuate the area and follow established laboratory

procedures for cleaning up hazardous solids. Have a spill kit readily available.

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, as hazardous chemical waste in accordance with institutional and local

regulations.

First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for

at least 15 minutes and seek medical attention. If inhaled, move to fresh air and seek

medical attention.

By providing this theoretical framework, we hope to enable researchers to explore the potential

of neopentyl glycol dimethylsulfate as a novel methylating agent in their synthetic

endeavors. Careful experimentation and optimization will be key to unlocking its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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